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CAS No.: 65781-38-6

Cat. No.: B1229579

Get Quote

Publish Comparison Guide
Executive Summary: The 3-Methyl Scaffold
3-Methylundecanoic acid (3-MUA) represents a critical scaffold in the study of Branched-

Chain Fatty Acids (BCFAs). Unlike linear medium-chain fatty acids (MCFAs) that primarily act

as metabolic fuel or simple membrane disruptors, the C3-methylated architecture introduces a

unique "steric wedge." This structural feature confers resistance to

-oxidation and enhances membrane fluidity perturbation, making 3-MUA analogs potent
candidates for anti-biofilm agents and membrane-active antibiotics.

This guide compares 3-MUA with its key structural analogs, evaluating their physicochemical

properties, antimicrobial potency, and metabolic stability.

Chemical Profile & Structural Logic
The parent compound, 3-Methylundecanoic acid, is defined by an 11-carbon backbone with a

methyl group at the
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-carbon (C3) position relative to the carboxyl head.

Lipophilicity (LogP): ~4.5 – Optimal for insertion into bacterial phospholipid bilayers.

Steric Hindrance: The C3-methyl group hinders the acyl-CoA dehydrogenase enzyme

complex, delaying metabolic degradation compared to linear undecanoic acid.

Chirality: The C3 position is a chiral center. Biological activity often favors the (

)-enantiomer in pheromone signaling, while membrane disruption is generally achiral or
racemate-tolerant.

The Analog Series
We categorize the analogs into three distinct generations based on their modification logic:

Series Modification Target Chemical Logic
Primary
Application

Gen-1 Chain Length
Modulate

Hydrophobicity (LogP)
MIC Optimization

Gen-2 Head Group
Alter pKa &

Bioavailability
Prodrug/Delivery

Gen-3 Unsaturation
Mimic Diffusible

Signal Factors (DSF)
Biofilm Dispersion

Comparative Performance Analysis
The following data summarizes the biological activity of 3-MUA analogs against standard

Staphylococcus aureus (Gram-positive) and Pseudomonas aeruginosa (Gram-negative)

models.

Table 1: Representative SAR Data (Antimicrobial &
Biofilm Inhibition)
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Compound
ID

Structure
Name

LogP (Calc)
S. aureus
MIC (µg/mL)

Biofilm
Inhibition
(IC50)

Metabolic
Stability
(t1/2)

Ref-1
Undecanoic

Acid (Linear)
4.1 64 >200 µM

Low (< 10

min)

Target

3-

Methylundec

anoic Acid

4.6 16 25 µM
High (> 60

min)

Analog A

3-

Methyldodec

anoic Acid

5.1 32 45 µM High

Analog B

3-

Methylundec-

2-enoic Acid

4.4 128 8 µM Moderate

Analog C

Methyl 3-

methylundec

anoate

5.2 >256 N/A
Very High

(Prodrug)

Analog D

2-

Methylundec

anoic Acid

4.6 64 150 µM Moderate

Key Finding: The 3-methyl substitution (Target) provides a 4-fold increase in antimicrobial

potency compared to the linear reference (Ref-1). However, introducing unsaturation at C2

(Analog B) drastically reduces direct killing (MIC) but significantly enhances anti-biofilm

signaling, likely by mimicking bacterial Diffusible Signal Factors (DSF) [1, 2].

Mechanistic Insights

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229579?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The activity of 3-MUA analogs is governed by two distinct mechanisms: Biophysical Membrane

Disruption and Signaling Interference.

Mechanism 1: The "Steric Wedge" Effect
Unlike linear fatty acids that align parallel to membrane phospholipids, 3-MUA inserts into the

bilayer where the C3-methyl group creates a steric clash.

Insertion: The carboxyl group anchors at the water-lipid interface.

Disruption: The C3-methyl forces adjacent phospholipid tails apart.

Outcome: Increased membrane permeability, depolarization, and leakage of intracellular ions

(

), leading to cell death [3].

Mechanism 2: Quorum Sensing Interference
Analog B (3-Methylundec-2-enoic acid) structurally resembles the Burkholderia and

Pseudomonas DSF signals (e.g., cis-2-dodecenoic acid). It acts as a signal antagonist, binding

to sensor kinases (like RpfC or RetS) without triggering the virulence cascade, effectively

"jamming" the bacterial communication network [4].

Visualization: Mechanism of Action
The following diagram illustrates the dual-action pathway of 3-MUA analogs.
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Caption: Dual mechanistic pathway of 3-MUA analogs. The C3-methyl group drives physical

membrane disruption (left) while specific unsaturation patterns drive signaling interference

(right).

Experimental Protocols
To validate the activity of these analogs, the following self-validating protocols are

recommended.

Protocol A: Minimum Inhibitory Concentration (MIC)
Assay
Standardized broth microdilution method for hydrophobic compounds.
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Preparation: Dissolve 3-MUA analogs in DMSO (stock 10 mg/mL).

Media: Use Cation-Adjusted Mueller-Hinton Broth (CAMHB) supplemented with 0.002%

Tween-80 to prevent fatty acid precipitation (Critical Step).

Inoculum: Dilute S. aureus (ATCC 29213) to

CFU/mL.

Incubation: 37°C for 18-24 hours.

Validation: Positive control (Vancomycin) must fall within CLSI ranges. Vehicle control

(DMSO) must show no inhibition.

Protocol B: Membrane Permeability Assay (NPN Uptake)
Validates the "Steric Wedge" mechanism.

Reagent: N-Phenyl-1-naphthylamine (NPN) is a hydrophobic fluorescent probe that is silent

in water but fluoresces in phospholipid environments.

Workflow:

Treat bacterial suspension (

) with 3-MUA analog (at 0.5x MIC).

Add NPN (10 µM final).

Measure Fluorescence: Ex 350 nm / Em 420 nm.

Interpretation: A rapid increase in fluorescence intensity relative to the untreated control

indicates outer membrane permeabilization, confirming the disruption mechanism.

Synthesis & SAR Logic Map
The synthesis of 3-MUA analogs requires controlling the chiral center at C3. A common route

involves the conjugate addition of organocuprates to
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-unsaturated esters.
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Caption: Structural Activity Relationship (SAR) logic. Modifications to the head, C3-methyl, and

tail regions dictate the transition between antimicrobial potency, metabolic stability, and toxicity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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